Cas no 1019618-85-9 (N-(1-cyclopropylethyl)-3-fluoroaniline)

• Product Name: N-(1-cyclopropylethyl)-3-fluoroaniline
• CAS No: 1019618-85-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5166064
• PubChem ID: 43194234
• Update Time: 2026-03-04

N-(1-cyclopropylethyl)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-cyclopropylethyl)-3-fluoro-
• N-(1-cyclopropylethyl)-3-fluoroaniline

• Inchi： 1S/C11H14FN/c1-8(9-5-6-9)13-11-4-2-3-10(12)7-11/h2-4,7-9,13H,5-6H2,1H3
• InChI Key： ZTUYKCVGFLQVFR-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(1-cyclopropylethyl)-3-fluoroaniline

Comprehensive Overview of N-(1-cyclopropylethyl)-3-fluoroaniline (CAS No. 1019618-85-9)

N-(1-cyclopropylethyl)-3-fluoroaniline (CAS No. 1019618-85-9) is a fluorinated aromatic amine derivative with a cyclopropylethyl substituent, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluoroaniline derivatives, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of both cyclopropyl and fluoro groups enhances its metabolic stability and binding affinity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in N-(1-cyclopropylethyl)-3-fluoroaniline as a building block for small-molecule inhibitors, particularly in oncology and CNS drug development. Researchers are investigating its role in modulating enzyme activity, with a focus on kinases and GPCRs. The compound's lipophilicity and hydrogen-bonding capacity contribute to its pharmacokinetic properties, aligning with current trends in fragment-based drug design (FBDD).

From a synthetic perspective, CAS 1019618-85-9 exemplifies the strategic use of fluorine incorporation to improve compound efficacy—a hot topic in medicinal chemistry. Fluorine's ability to influence pKa values, membrane permeability, and target engagement has made it a critical element in modern drug candidates. This aligns with frequent search queries like "fluorine in drug design" and "cyclopropyl medicinal chemistry applications", reflecting industry demand for specialized knowledge.

The compound's stability under physiological conditions has also sparked interest in prodrug development, addressing common challenges in oral bioavailability. Analytical techniques such as LC-MS and NMR are routinely employed to characterize N-(1-cyclopropylethyl)-3-fluoroaniline, with particular attention to its rotational barriers and conformational preferences. These properties are frequently discussed in forums exploring "structure-activity relationship optimization".

Environmental considerations surrounding fluorinated compounds have led to increased scrutiny of their synthesis and degradation pathways. CAS 1019618-85-9 is subject to green chemistry evaluations, particularly regarding atom economy in its production. This responds to trending searches about "sustainable fluorination methods" and "biodegradable aromatic amines", demonstrating the compound's relevance to contemporary industrial challenges.

In material science applications, the electronic effects of the 3-fluoroaniline moiety are being explored for organic semiconductors and liquid crystal formulations. The compound's dipole moment and π-stacking capability make it interesting for molecular electronics—a field generating substantial academic and commercial interest, as evidenced by search volumes for "aniline derivatives in OLEDs".

Quality control protocols for 1019618-85-9 emphasize rigorous chiral purity analysis due to the stereocenter at the cyclopropylethyl group. This addresses pharmaceutical industry demands reflected in queries like "chiral amine characterization techniques". The compound's crystalline form stability is another active research area, particularly for formulation scientists investigating polymorphism effects.

Emerging applications in catalysis utilize N-(1-cyclopropylethyl)-3-fluoroaniline as a ligand precursor for transition metal complexes. Its steric profile and electron-donating/withdrawing balance create unique coordination environments, relevant to searches about "designer ligands for asymmetric synthesis". Recent patent analyses show growing IP activity around related structures, particularly in cross-coupling reactions.

Safety assessments of fluoroaniline derivatives continue to evolve with advanced in silico toxicology models. While 1019618-85-9 shows favorable preliminary data, modern research emphasizes ADMET prediction—a topic generating substantial search traffic ("computational ADMET for fluorinated compounds"). These developments align with regulatory trends favoring early-stage risk assessment in chemical development.

The commercial availability of CAS 1019618-85-9 through specialty chemical suppliers has expanded in response to research demand. Procurement discussions often center on "scale-up challenges for cyclopropylamines" and "fluorinated building block sourcing"—key concerns for process chemists. Analytical certificates typically include HPLC purity, residual solvent data, and structural confirmation by spectroscopic methods.

Looking forward, N-(1-cyclopropylethyl)-3-fluoroaniline represents a compelling case study in privileged structure development. Its intersection with multiple research frontiers—from precision medicine to advanced materials—ensures continued relevance. The compound's trajectory mirrors broader industry shifts toward multifunctional intermediates that enable diverse innovation pathways while addressing efficiency and sustainability imperatives.